Cas no 1253654-25-9 (tert-Butyl ((6-oxo-1,6-dihydropyridin-3-yl)methyl)carbamate)

• Product Name: tert-Butyl ((6-oxo-1,6-dihydropyridin-3-yl)methyl)carbamate
• CAS No: 1253654-25-9
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5158218
• PubChem ID: 73010463
• Update Time: 2025-05-23

tert-Butyl ((6-oxo-1,6-dihydropyridin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((6-oxo-1,6-dihydropyridin-3-yl)methyl)carbamate
• tert-butyl N-[(6-hydroxypyridin-3-yl)methyl]carbamate
• tert-Butyl((6-oxo-1,6-dihydropyridin-3-yl)methyl)carbamate
• Carbamic acid, N-[(1,6-dihydro-6-oxo-3-pyridinyl)methyl]-, 1,1-dimethylethyl ester
• (6-Hydroxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
• 1253654-25-9
• DTXSID401132040
• G69748
• EN300-6324266

• Inchi： 1S/C11H16N2O3/c1-11(2,3)16-10(15)13-7-8-4-5-9(14)12-6-8/h4-6H,7H2,1-3H3,(H,12,14)(H,13,15)
• InChI Key： JZGBJFCTRGGRMU-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(NC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on tert-Butyl ((6-oxo-1,6-dihydropyridin-3-yl)methyl)carbamate

Recent Advances in the Study of tert-Butyl ((6-oxo-1,6-dihydropyridin-3-yl)methyl)carbamate (CAS: 1253654-25-9)

The compound tert-Butyl ((6-oxo-1,6-dihydropyridin-3-yl)methyl)carbamate (CAS: 1253654-25-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridinone scaffold and carbamate functional group, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving tert-Butyl ((6-oxo-1,6-dihydropyridin-3-yl)methyl)carbamate is its role as an intermediate in the synthesis of bioactive compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of novel kinase inhibitors targeting cancer-related pathways. The researchers employed a multi-step synthetic route to derivatize the pyridinone core, resulting in compounds with enhanced selectivity and potency against specific kinase targets. The study highlighted the importance of the carbamate group in modulating the pharmacokinetic properties of the final drug candidates.

In addition to its synthetic applications, tert-Butyl ((6-oxo-1,6-dihydropyridin-3-yl)methyl)carbamate has been investigated for its direct biological activity. A recent preprint on bioRxiv (2024) reported its inhibitory effects on a panel of inflammatory cytokines, suggesting potential applications in autoimmune diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its putative targets. The findings indicated that the pyridinone moiety plays a critical role in mediating these interactions, while the tert-butyl carbamate group contributes to the compound's stability and bioavailability.

Further advancements in the field have explored the structural-activity relationship (SAR) of tert-Butyl ((6-oxo-1,6-dihydropyridin-3-yl)methyl)carbamate derivatives. A collaborative study between academic and industrial researchers (Nature Communications, 2023) identified several analogs with improved therapeutic indices. These analogs were evaluated in preclinical models of neurodegenerative diseases, where they exhibited neuroprotective effects by modulating oxidative stress pathways. The study underscored the versatility of this chemical scaffold in drug discovery and its potential for addressing unmet medical needs.

Despite these promising developments, challenges remain in the optimization and clinical translation of tert-Butyl ((6-oxo-1,6-dihydropyridin-3-yl)methyl)carbamate-based therapeutics. Issues such as metabolic stability, off-target effects, and formulation strategies need to be addressed in future research. Ongoing studies are leveraging advanced techniques such as cryo-EM and AI-driven drug design to overcome these hurdles and accelerate the development of next-generation therapeutics.

In conclusion, tert-Butyl ((6-oxo-1,6-dihydropyridin-3-yl)methyl)carbamate (CAS: 1253654-25-9) represents a valuable chemical entity with broad applications in medicinal chemistry and drug development. Recent research has expanded our understanding of its synthetic utility, biological activity, and therapeutic potential, paving the way for innovative treatments in oncology, inflammation, and neurology. Continued exploration of this compound and its derivatives is expected to yield significant breakthroughs in the coming years.